Cas no 54411-09-5 (4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde)

• Product Name: 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
• CAS No: 54411-09-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 2196002
• Update Time: 2023-08-06

4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-4,5-dihydro-5-propyl-1h-pyrazole-1-carbaldehyde
• 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde
• UHVTUFQEEKVMFP-UHFFFAOYSA-N
• 1H-Pyrazole-1-carboxaldehyde, 4-ethyl-4,5-dihydro-5-propyl-
• 4-ethyl-4,5-dihydro-5-propyl-1h-pyrazol-1-carboxaldehyde
• 4-Ethyl-5-propyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde #

• Inchi： 1S/C9H16N2O/c1-3-5-9-8(4-2)6-10-11(9)7-12/h6-9H,3-5H2,1-2H3
• InChI Key： UHVTUFQEEKVMFP-UHFFFAOYSA-N
• SMILES： O=CN1C(CCC)C(C=N1)CC

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines